![molecular formula C23H30N2O B3468636 2,2-diphenyl-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide](/img/structure/B3468636.png)
2,2-diphenyl-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide
Overview
Description
Synthesis Analysis
The synthesis of related compounds involves a continuous-flow process. For example, the synthesis of DTMPA involves mixing 1,6-hexanediamine (HMDA) with 2,2,6,6-tetramethyl-4-piperidinone (TAA), which then reacts with hydrogen in a micro fixed-bed reactor packed with a 5% Pt/C catalyst . The reaction rate in the flow system has been significantly improved because of enhanced mass transfer .Mechanism of Action
Target of Action
It is structurally similar to 2,2,6,6-tetramethylpiperidine , which is known to be a hindered secondary amine . Hindered secondary amines are often used to prepare metallo-amide bases and for the selective generation of silylketene acetals .
Mode of Action
Based on its structural similarity to 2,2,6,6-tetramethylpiperidine , it may act as a free radical scavenger and quencher of singlet oxygen . It is also a very effective oxidation catalyst, capable of oxidizing primary alcohols to aldehydes and secondary alcohols to ketones .
Biochemical Pathways
2,2,6,6-tetramethylpiperidine, a structurally similar compound, is known to be involved in the oxidation of alcohols . It can selectively catalyze the oxidation of primary hydroxyl groups in polysaccharides to convert them into carboxyl groups .
Result of Action
2,2,6,6-tetramethylpiperidine, a structurally similar compound, is known to act as a free radical scavenger and quencher of singlet oxygen . This suggests that 2,2-diphenyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide may have similar antioxidant properties.
Action Environment
2,2,6,6-tetramethylpiperidine, a structurally similar compound, is known to be stable against light and heat due to the steric hindrance provided by its four methyl groups .
Biochemical Analysis
Biochemical Properties
It is known that the compound is stable and does not easily decompose or react at room temperature . It can participate in various organic synthesis reactions, such as carbonylation and acylation reactions .
Molecular Mechanism
It is known that the compound can act as a catalyst in organic synthesis reactions
Temporal Effects in Laboratory Settings
In laboratory settings, 2,2-diphenyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide is known to be stable and does not easily decompose or react
Properties
IUPAC Name |
2,2-diphenyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H30N2O/c1-22(2)15-19(16-23(3,4)25-22)24-21(26)20(17-11-7-5-8-12-17)18-13-9-6-10-14-18/h5-14,19-20,25H,15-16H2,1-4H3,(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPSWRDGIRFHGNJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(CC(N1)(C)C)NC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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